Cas no 105873-69-6 (1,2,3,7-Octanetetrol, 3,7-dimethyl-)

1,2,3,7-Octanetetrol, 3,7-dimethyl- structure
105873-69-6 structure
Product Name:1,2,3,7-Octanetetrol, 3,7-dimethyl-
CAS No:105873-69-6
MF:C10H22O4
MW:206.279284000397
CID:1168982
Update Time:2024-07-26

1,2,3,7-Octanetetrol, 3,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,3,7-Octanetetrol, 3,7-dimethyl-
    • Inchi: 1S/C10H22O4/c1-9(2,13)5-4-6-10(3,14)8(12)7-11/h8,11-14H,4-7H2,1-3H3
    • InChI Key: UWRGONHVPULUGX-UHFFFAOYSA-N
    • SMILES: C(O)C(O)C(C)(O)CCCC(C)(O)C

Computed Properties

  • Exact Mass: 206.15186

Experimental Properties

  • Density: 1.120±0.06 g/cm3(Predicted)
  • Boiling Point: 399.1±37.0 °C(Predicted)
  • PSA: 80.92
  • pka: 14.43±0.29(Predicted)
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